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Compound of Interest

1-Bromo-4-(3-
Compound Name:
methoxypropoxy)benzene

CAS No.: 279262-34-9

Cat. No.: B1289040

Get Quote

Executive Summary

This technical guide provides a comprehensive framework for the mass spectrometric analysis
of 1-Bromo-4-(3-methoxypropoxy)benzene (

). A critical intermediate in the synthesis of pharmaceutical agents (including SGLT2 inhibitors)
and liquid crystal mesogens, this molecule presents a unique mass spectral signature defined
by its halogenated aromatic core and ether-linked aliphatic tail.

This guide moves beyond basic spectral listing to explore the mechanistic fragmentation
pathways, providing researchers with a self-validating protocol for structural confirmation and
impurity profiling.

Part 1: Molecular Profile & Theoretical MS
Characteristics
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Before initiating analysis, the theoretical mass envelope must be established to differentiate the
analyte from potential synthetic byproducts (e.g., des-bromo analogs or hydrolysis products).

Physicochemical Properties

Property Specification

IUPAC Name 1-Bromo-4-(3-methoxypropoxy)benzene
Formula

Molecular Weight (Average) ~245.11 g/mol

Monoisotopic Mass (

244.0099 Da
)
Monoisotopic Mass (
246.0078 Da
)
Isotopic Signature Distinct 1:1 doublet (M+ and M+2)
Predicted LogP ~3.2 (Lipophilic, suitable for GC-MS)

The Bromine Isotope Effect

The presence of a single bromine atom provides the primary diagnostic filter. Bromine exists
naturally as

(50.69%) and
(49.31%).

» Validation Check: Any mass spectrum attributed to this compound must exhibit two molecular
ion peaks of nearly equal intensity separated by 2 Da (

244 and 246). Absence of this pattern indicates de-halogenation.

Part 2: lonization Techniques & Method Selection
Electron lonization (El) - Recommended for Structural ID
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For structural elucidation and library matching, Gas Chromatography-Mass Spectrometry (GC-
MS) with EI (70 eV) is the gold standard. The molecule's ether linkage and aromatic ring
provide stable charge localization sites, yielding a rich fragmentation pattern.

Electrospray lonization (ESI) - Recommended for
Purity/LC-MS

For trace impurity analysis in biological matrices or polar solvents, LC-MS (ESI+) is preferred.
e Observation: Expect

at
245/247 or sodium adducts
at

267/269. ESI yields minimal fragmentation, making it poor for structural confirmation but
excellent for molecular weight verification.

Part 3: Mechanistic Fragmentation Pathways (El)

Understanding how the molecule breaks apart allows the analyst to distinguish the target from
structural isomers.

Primary Pathway: The McLafferty-like Rearrangement

Aryl alkyl ethers with a chain length

carbons typically undergo a hydrogen rearrangement followed by
-cleavage.

e Mechanism: The radical cation is localized on the ether oxygen. A

-hydrogen from the propyl chain transfers to the phenoxy oxygen via a 6-membered
transition state.

o Result: Cleavage of the
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bond.
e Fragment lons:
o Neutral Loss: Allyl methyl ether (

, 72 Da).

o Detected lon: 4-Bromophenol radical cation (

172 and 174). This is often the Base Peak.
Secondary Pathway: C-Br Cleavage
Direct cleavage of the
bond is less favorable than ether cleavage but still observable.
e Fragment lon:

(
165).

» Diagnostic Value: This peak will not show the bromine doublet, confirming the loss of the
halogen.

Tertiary Pathway: Phenolic Degradation

The 4-bromophenol ion (

172/174) further degrades by losing Carbon Monoxide (CO, 28 Da), a hallmark of phenolic
compounds.

e Fragment lon:

144/146 (Bromocyclopentadiene cation).

Visualization of Fragmentation
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The following diagram illustrates the causal relationships between the parent ion and its
progeny.

Molecular lon (M+)
m/z 244 | 246

(1:1 Ratio)

\
\
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[Phenol - COJ+
m/z 144 | 146

Click to download full resolution via product page

Caption: Mechanistic fragmentation tree for 1-Bromo-4-(3-methoxypropoxy)benzene under
70 eV EL

Part 4: Experimental Protocol (GC-MS)

This protocol is designed to minimize thermal degradation of the ether linkage while maximizing
sensitivity.

Sample Preparation

¢ Solvent: Dichloromethane (DCM) or Methanol (HPLC Grade). DCM is preferred for solubility.
e Concentration: 10-50 pg/mL (ppm).

o Derivatization: None required (molecule is sufficiently volatile).

Instrument Parameters (Agilent/Thermo/Shimadzu
generic)
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Parameter Setting Rationale
Col DB-5MS or HP-5MS (30m x Standard non-polar phase
olumn
0.25mm x 0.25um) separates aryl ethers well.

High enough to volatilize, low

Inlet Temp 250°C enough to prevent ether
pyrolysis.
o ] Prevents column overload and
Injection Mode Split (10:1 or 20:1)

improves peak shape.

Carrier Gas Helium @ 1.0 mL/min Constant flow mode.

_ _ Rapid ramp prevents band
60°C (1 min) - 20°C/min — ) )
Oven Program ] broadening. Elution expected
300°C (3 min)
~180-220°C.

Source Temp 230°C Standard for EI.

s R Covers fragments and parent
can Range
d 40 - 350 ion; excludes solvent/air.

Analytical Workflow Diagram

Sample Dilute in DCM »_ | GC Separation MS Detection Data Analysis
(Solid/Oil) (20 ppm) = (DB-5MS) (El 70eV) (Extract lon)

QC Check:
1:1 Doublet?

Click to download full resolution via product page

Caption: Step-by-step analytical workflow from sample preparation to quality control validation.

Part 5: Data Interpretation & Quality Control[2]

To validate the identity of the compound, the analyst must confirm the following "Fingerprint
Triad™:

e The Parent Doublet:
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o Look for
244 and 246.

o Intensity ratio must be ~1:1.

o Troubleshooting: If 244 is significantly higher than 246, check for co-eluting non-
brominated impurities.

e The Base Peak (Phenolic Core):
o Look for

172/174.

o This confirms the integrity of the Br-Ph-O- substructure.

o Absence of this peak suggests the ether chain is not attached or the molecule is a different
isomer (e.g., ring-substituted alkyl).

e The Alkyl Chain Loss:
o Check for low mass ions at

45 (
) or 59 (

) derived from the methoxypropoxy tail.

Common Contaminants

o 1-Bromo-4-fluorobenzene: Often used as an internal standard; ensure resolution.

e 4-Bromophenol: A hydrolysis degradation product. It will have the same base peak (172/174)
but a parent ion at 172/174, not 244/246.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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